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Abstract

MRS2365, scientifically known as [[(1R,2R,3S,4R,5S)-4-[6-Amino-2-(methylthio)-9H-purin-9-
yl]-2,3-dihydroxybicyclo[3.1.0]hex-1-yllmethyl] diphosphoric acid mono ester trisodium salt, is a
pivotal tool in the study of purinergic signaling. It was developed as a highly potent and
selective agonist for the P2Y1 receptor, a Gg-protein-coupled receptor involved in a myriad of
physiological processes, including platelet aggregation and neurotransmission. This guide
provides an in-depth overview of the discovery, development, pharmacological profile, and key
experimental methodologies associated with MRS2365. A critical aspect of its in vivo
pharmacology is its function as a prodrug, rapidly metabolizing to the adenosine A1/A3
receptor agonist AST-004, a finding that has reshaped the interpretation of its effects in living
organisms.[1]

Core Properties and Synthesis

MRS2365 was designed as a conformationally constrained analog of 2-methylthioadenosine
diphosphate (2-MeSADP) to enhance its potency and selectivity for the P2Y1 receptor. The
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introduction of a bicyclo[3.1.0]hexane ring system in place of the ribose moiety locks the
molecule in a "Northern" (N) conformation, which is favored for P2Y1 receptor binding.

Table 1: Physicochemical Properties of MRS2365

Property Value

[[(1R,2R,3S,4R,5S)-4-[6-Amino-2-
(methylthio)-9H-purin-9-yl]-2,3-
dihydroxybicyclo[3.1.0]hex-1-yllmethyl]

Chemical Name

diphosphoric acid mono ester trisodium salt

Synonyms (N)-methanocarba-2MeSADP[2]

Molecular Formula C13H16NsO9P2SNas

Molecular Weight 549.28 g/mol

Appearance Solid powder

Purity >98% (by HPLC)

Solubility Soluble in water

Storage Store at -80°C
Synthesis

The synthesis of MRS2365 is a complex, multi-step process. Both linear and more efficient
convergent synthetic routes have been developed.[3][4] A key feature of the synthesis is the
creation of the rigid (N)-methanocarba bicyclic core. The purine base is then coupled to this
core, followed by phosphorylation to introduce the diphosphate group. A detailed, step-by-step
protocol is best reviewed in the primary medicinal chemistry literature, such as the convergent
synthesis method described by Kim et al. (2021).[3][4][5]

Pharmacological Profile

MRS2365 is distinguished by its high potency and selectivity as a P2Y1 receptor agonist.

Table 2: Pharmacological Data for MRS2365
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Parameter Receptor Subtype Value Assay Type

Inositol Phosphate

ECso P2Y1 0.4 nM )
Accumulation

No agonist or
Activity P2Y12 J ) o Functional Assays
antagonist activity

Very low agonist

o activity (at )
Activity P2Y13 ] Functional Assays
concentrations up to 1
HM)
o P2Y1 (human ADP-induced
ECso (Desensitization) 34 nM[2] _
platelets) aggregation

Mechanism of Action and Signaling Pathways

MRS2365 activates the P2Y1 receptor, which is coupled to the Gqg family of G proteins. This
activation initiates a well-defined signaling cascade.

Ca?* Release

(from ER)

Phospholipase C
(PLC)
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Protein Kinase C
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P2Y1 Receptor Signaling Pathway

Activation of the P2Y1 receptor by MRS2365 leads to the dissociation of the Gq protein alpha
subunit, which in turn activates phospholipase C (PLC). PLC hydrolyzes phosphatidylinositol
4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, triggering the
release of intracellular calcium (Ca2?*). The rise in intracellular Ca2* and the activation of protein
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kinase C (PKC) by DAG lead to a variety of downstream cellular responses, such as platelet
shape change.[2]

In Vivo Metabolism: A Prodrug for an Adenosine
Receptor Agonist

A groundbreaking discovery in the study of MRS2365 is its rapid in vivo metabolism.[1]
Pharmacokinetic studies in mice have shown that MRS2365 is undetectable in plasma and
brain tissue shortly after administration.[1] It is rapidly dephosphorylated by ectonucleotidases
to its nucleoside metabolite, AST-004.[1] This metabolite is an agonist for adenosine A1 and A3
receptors.[6] Consequently, many of the in vivo effects previously attributed to P2Y1 receptor
activation by MRS2365 are now understood to be mediated by the actions of AST-004 on
adenosine receptors.[1][6]

(Adenosine A1/A3 Agonist) (in vivo)

metabolized by

B . > produces AST-004 Adenosine Receptor Effects

MRS2365

(in vivo)
P2Y1 Receptor Effects
(in vitro)

Click to download full resolution via product page
In Vivo Prodrug Action of MRS2365

Key Experimental Protocols

The following are detailed methodologies for key experiments used in the characterization of
MRS2365.

Inositol Phosphate (IP) Accumulation Assay

This assay measures the functional consequence of Gg-protein-coupled receptor activation.

Objective: To determine the potency (ECso) of MRS2365 in stimulating the P2Y1 receptor.
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Methodology:

e Cell Culture and Labeling:

o Culture cells expressing the P2Y1 receptor (e.g., 1321N1 human astrocytoma cells) in
appropriate media.

o Label the cells with myo-[3H]inositol for 24-48 hours to allow for its incorporation into
membrane phosphoinositides.

e Agonist Stimulation:

o Wash the cells and pre-incubate with a buffer containing LiCl. LiCl inhibits inositol
monophosphatases, leading to the accumulation of IPs.

o Stimulate the cells with varying concentrations of MRS2365 for a defined period (e.g., 30
minutes) at 37°C.

o Extraction and Quantification of Inositol Phosphates:

[e]

Terminate the reaction by adding ice-cold perchloric acid.

o

Neutralize the cell lysates.

[¢]

Separate the [3H]IPs from free [3H]inositol using anion-exchange chromatography.

[¢]

Quantify the amount of accumulated [3H]IPs using liquid scintillation counting.
o Data Analysis:

o Plot the concentration-response curve and determine the ECso value for MRS2365.

Platelet Aggregation and Shape Change Assay

This assay is crucial for studying the effects of P2Y1 receptor activation on platelet function.

Objective: To assess the ability of MRS2365 to induce platelet shape change and to modulate
ADP-induced platelet aggregation.
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Methodology:

o Preparation of Platelet-Rich Plasma (PRP):

o Collect whole blood from healthy, drug-free donors into sodium citrate tubes.

o Prepare PRP by centrifuging the whole blood at a low speed (e.g., 150-200 x g) for 15-20
minutes at room temperature.

o Prepare platelet-poor plasma (PPP) by centrifuging the remaining blood at a higher speed
(e.g., 1500-2000 x g) for 15 minutes.

o Platelet Shape Change Assay:

o Place a sample of PRP in a cuvette with a stir bar in a light transmission aggregometer at
37°C.

o Establish a baseline of light transmission.

o Add MRS2365 to the PRP. A slight decrease in light transmission indicates platelet shape
change from discoid to spherical.[2]

» Platelet Aggregation Assay:

o For studying desensitization, pre-incubate PRP with MRS2365 (e.g., for 2 minutes) before
adding a submaximal concentration of ADP.[2]

o Record the change in light transmission over time. An increase in light transmission
indicates platelet aggregation.

o Data Analysis:

o Quantify the extent of shape change and aggregation. For desensitization studies,
compare the ADP-induced aggregation in the presence and absence of MRS2365 pre-
incubation.[2]
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Platelet Aggregation Assay Workflow
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Intracellular Calcium Mobilization Assay

This assay directly measures one of the key second messengers following P2Y1 receptor
activation.

Objective: To measure the increase in intracellular calcium concentration in response to
MRS2365.

Methodology:
e Cell Preparation and Dye Loading:
o Seed P2Y1 receptor-expressing cells onto a multi-well plate.

o Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable
buffer.

e Fluorescence Measurement:
o Use a fluorescence plate reader to measure the baseline fluorescence.
o Inject varying concentrations of MRS2365 into the wells.

o Record the change in fluorescence intensity over time. An increase in fluorescence
corresponds to an increase in intracellular calcium.

e Data Analysis:
o Calculate the peak fluorescence response for each concentration of MRS2365.

o Plot the concentration-response curve to determine the ECso.

Conclusion

MRS2365 remains an indispensable pharmacological tool for the in vitro study of the P2Y1
receptor. Its high potency and selectivity allow for the precise dissection of P2Y1-mediated
signaling pathways. However, the discovery of its rapid in vivo conversion to the adenosine
receptor agonist AST-004 necessitates a careful re-evaluation of previous in vivo studies and
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highlights the critical importance of understanding the metabolic fate of pharmacological
agents. This technical guide provides a comprehensive overview of MRS2365, from its
molecular characteristics to its application in key experimental assays, serving as a valuable
resource for researchers in the field of purinergic signaling and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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